Cas no 2679926-56-6 (rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2679926-56-6
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 5652264
• PubChem ID: 165914048
• Update Time: 2025-06-20

rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-56-6
• rac-(1R,2R)-2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-28282870
• rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H12N2O4S/c1-2-3-17-11(16)13-10-12-8(5-18-10)6-4-7(6)9(14)15/h2,5-7H,1,3-4H2,(H,14,15)(H,12,13,16)/t6-,7-/m1/s1
• InChI Key： FSTLICRUOWGMFS-RNFRBKRXSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(=C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 268.05177804g/mol
• Monoisotopic Mass: 268.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 117Ų

Additional information on rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2679926-56-6)

Rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2679926-56-6, represents a novel molecular entity with a complex structural framework that includes cyclopropane, thiazole, and ester functionalities. The intricate arrangement of these structural motifs not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The cyclopropane ring in this molecule is particularly noteworthy due to its strained three-membered structure, which often enhances the metabolic stability and bioavailability of pharmaceutical compounds. The presence of a thiazole ring further enriches the pharmacophoric potential of the molecule, as thiazole derivatives are well-documented for their biological activity across various therapeutic areas. Specifically, thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid suggests a multifaceted pharmacological profile that warrants further exploration.

One of the most compelling aspects of this compound is its ester functionality, which is located at the cyclopropane ring. Ester groups are frequently incorporated into drug molecules due to their ability to modulate solubility and metabolic pathways. In particular, the propenyl ether moiety attached to the thiazole ring adds an additional layer of complexity to the molecule's interactions with biological targets. This structural feature may contribute to selective binding affinity and improved pharmacokinetic properties. Recent studies have highlighted the importance of such structural modifications in enhancing drug efficacy and reducing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding pockets and interaction sites on biological targets such as enzymes and receptors. In the case of rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, computational studies have suggested that its unique structural features may allow it to interact with key residues on target proteins. This insight has paved the way for rational drug design approaches aimed at optimizing the compound's pharmacological properties.

The synthesis of rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that require precise control over reaction conditions and reagent selection. Key steps include the formation of the cyclopropane ring via cyclopropanation reactions and the introduction of the thiazole moiety through nucleophilic substitution or condensation reactions. The final step involves the installation of the ester group through esterification or transesterification processes. Each step must be carefully optimized to ensure high yield and purity.

The biological evaluation of rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has revealed promising results in preclinical studies. Initial assays have demonstrated activity against several disease-relevant targets, including enzymes involved in inflammation and cancer progression. These findings are particularly encouraging given the growing interest in developing small-molecule inhibitors for these targets. Further studies are ongoing to elucidate the mechanisms of action and assess potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. rac-(1R,2R)-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid exemplifies this collaborative approach by integrating advances from multiple scientific disciplines. The compound's design is rooted in structural biology insights gained from high-resolution protein crystallography studies. Additionally, synthetic methodologies have been refined through continuous improvements in organic chemistry techniques such as transition-metal-catalyzed reactions and flow chemistry.

As research into rac-(1R,2R)-2-(2-{(propenyl-oxy)carbonylamino}-thiazolyl)cyclopropanecarboxylic acid progresses, new opportunities for therapeutic intervention are emerging. Researchers are exploring derivatives of this compound that may exhibit enhanced potency or selectivity against specific disease targets. Furthermore, efforts are underway to develop scalable synthetic routes that can be adapted for industrial production purposes. These endeavors underscore the importance of continued investment in pharmaceutical research and development.

The impact of rac-(1R， 2579985 -56 -6 on future drug discovery efforts cannot be overstated。 Its unique structural features provide a foundation for designing next-generation therapeutics with improved efficacy and safety profiles。 As our understanding of biological systems evolves， so too will our ability to harness compounds like this one for treating complex diseases。 The journey from laboratory discovery to clinical application is long， but compounds such as rac（ 2579985 -56 -6） represent promising milestones along this path。